Cas no 1379812-36-8 (N-Boc-(+/-)-1-{tert-butyl(diphenyl)silyl}oxypent-4-en-3-amine)

• Product Name: N-Boc-(+/-)-1-{tert-butyl(diphenyl)silyl}oxypent-4-en-3-amine
• CAS No: 1379812-36-8
• MF: C₂₆H₃₇NO₃Si
• MW: 439.662388563156
• MDL: MFCD23097190
• CID: 4697974
• Update Time: 2025-06-11

N-Boc-(+/-)-1-{tert-butyl(diphenyl)silyl}oxypent-4-en-3-amine Chemical and Physical Properties

Names and Identifiers

• N-Boc-(+/-)-1-[{tert-butyl(diphenyl)silyl}oxy]pent-4-en-3-amine
• N-Boc-(+/-)-1-tert-butyldiphenylsilyloxy)pent-4-en-3-amine
• tert-butyl (5-{[tert-butyl(diphenyl)silyl]oxy}pent-1-en-3-yl)carbamate
• tert-butyl N-{5-[(tert-butyldiphenylsilyl)oxy]pent-1-en-3-yl}carbamate
• N-Boc-(+/-)-1-{tert-butyl(diphenyl)silyl}oxypent-4-en-3-amine

• MDL： MFCD23097190
• Inchi： 1S/C26H37NO3Si/c1-8-21(27-24(28)30-25(2,3)4)19-20-29-31(26(5,6)7,22-15-11-9-12-16-22)23-17-13-10-14-18-23/h8-18,21H,1,19-20H2,2-7H3,(H,27,28)
• InChI Key： DIWFKPSCXRBTGZ-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)(C)C)OCCC(C=C)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 548
• Topological Polar Surface Area: 47.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkylarylsilanes

Additional information on N-Boc-(+/-)-1-{tert-butyl(diphenyl)silyl}oxypent-4-en-3-amine

Introduction to N-Boc-(+/-)-1-{tert-butyl(diphenyl)silyl}oxypent-4-en-3-amine (CAS No. 1379812-36-8)

N-Boc-(+/-)-1-{tert-butyl(diphenyl)silyl}oxypent-4-en-3-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound, identified by its CAS number 1379812-36-8, is a derivative of oxypent-4-enamine, featuring a Boc (tert-butoxycarbonyl) protecting group on the amine functionality and a tert-butyl(diphenyl)silyl protective group on the hydroxyl moiety. The unique structural features of this molecule make it a valuable intermediate in the synthesis of complex organic molecules, particularly in the development of novel therapeutic agents.

The presence of the Boc group ensures stability under various reaction conditions, making it an ideal candidate for multi-step synthetic routes. Additionally, the tert-butyl(diphenyl)silyl group provides excellent protection for alcohols, allowing for selective deprotection when required. This dual-protection strategy is particularly useful in complex synthetic schemes where selective modification of different functional groups is necessary.

In recent years, there has been growing interest in the development of enantiomerically pure compounds due to their enhanced pharmacological activity and reduced side effects. The (+/-) configuration of N-Boc-(+/-)-1-{tert-butyl(diphenyl)silyl}oxypent-4-en-3-amine makes it a versatile building block for synthesizing both enantiomers of various pharmacologically active molecules. This flexibility is crucial in drug discovery, where the biological activity of a compound can be significantly influenced by its stereochemistry.

The compound's utility extends beyond its role as a synthetic intermediate. Recent studies have highlighted its potential applications in the development of novel antiviral and anticancer agents. The oxypent-4-enamine core structure is known to exhibit bioactivity against various targets, making it an attractive scaffold for drug design. Furthermore, the protective groups on the molecule allow for further functionalization, enabling chemists to tailor the properties of the final product to specific biological needs.

The synthesis of N-Boc-(+/-)-1-{tert-butyl(diphenyl)silyl}oxypent-4-en-3-amine involves a series of well-established organic reactions, including protection-deprotection strategies and stereoselective transformations. The use of high-purity starting materials and optimized reaction conditions is essential to ensure high yields and enantiomeric purity. Advances in catalytic methods have also contributed to more efficient synthetic routes, reducing the number of steps and improving overall atom economy.

The compound's stability under various storage conditions makes it a practical choice for industrial applications. However, handling should be performed in an inert atmosphere to prevent degradation due to moisture or oxygen exposure. Proper purification techniques, such as column chromatography or recrystallization, are necessary to obtain high-purity material suitable for sensitive applications.

In conclusion, N-Boc-(+/-)-1-{tert-butyl(diphenyl)silyl}oxypent-4-en-3-amine (CAS No. 1379812-36-8) is a multifunctional intermediate with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it a valuable tool for synthetic chemists working on complex molecular architectures. As research continues to uncover new applications for this compound, its importance in drug discovery and synthetic biology is likely to grow further.